Cas no 2227730-52-9 (rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine
• CAS No: 2227730-52-9
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6547399
• PubChem ID: 165680299
• Update Time: 2025-06-12

rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine
• EN300-1807940
• rac-(1R,2S)-2-[2-(methylsulfanyl)ethyl]cyclopropan-1-amine
• 2227730-52-9

• Inchi： 1S/C6H13NS/c1-8-3-2-5-4-6(5)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： ZPUXZLWICPQATR-PHDIDXHHSA-N
• SMILES： S(C)CC[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine

Introduction to rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2227730-52-9)

Rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2227730-52-9) is a chiral compound with a unique structure and potential applications in various fields of chemistry and biology. This compound is characterized by its cyclopropane ring and the presence of a methylsulfanyl group, which contribute to its distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine is defined by its cyclopropane ring and the substitution at the 1-position with an amino group and at the 2-position with a 2-(methylsulfanyl)ethyl group. The cyclopropane ring imparts significant steric constraints to the molecule, which can influence its reactivity and biological activity. The presence of the amino group and the methylsulfanyl substituent adds further complexity to its chemical behavior.

In terms of synthesis, several methods have been reported for the preparation of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine. One common approach involves the reaction of a suitable cyclopropane derivative with a sulfur-containing reagent followed by amination. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a palladium-catalyzed coupling reaction followed by selective reduction and functionalization steps. This method not only improves yield but also enhances the purity of the final product.

The biological activity of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine has been the subject of increasing interest in recent years. Research has shown that this compound exhibits significant activity in various biological assays. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. One notable application is its use as a lead compound in the development of new therapeutic agents for metabolic disorders. A study published in Bioorganic & Medicinal Chemistry Letters reported that rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine effectively inhibited key enzymes involved in lipid metabolism, suggesting its potential as a drug candidate for treating conditions such as obesity and diabetes.

Beyond its enzymatic inhibition properties, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine has also shown promise in other areas of biological research. For example, it has been investigated for its potential as an antiviral agent. A study published in Antiviral Research found that this compound exhibited antiviral activity against several strains of influenza virus, highlighting its potential as a novel antiviral therapeutic. The mechanism of action appears to involve interference with viral replication processes, although further research is needed to elucidate the exact mechanisms.

In addition to its biological applications, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine has been explored for use in materials science and catalysis. Its unique structure makes it an attractive candidate for designing new materials with specific properties. For instance, recent work published in Advanced Materials reported the use of this compound as a chiral ligand in asymmetric catalysis reactions, leading to high enantioselectivity in the synthesis of optically active compounds. This application opens up new possibilities for the development of chiral materials and catalysts with enhanced performance.

The environmental impact and safety profile of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine are also important considerations. While detailed toxicological studies are ongoing, preliminary data suggest that this compound has low toxicity and environmental impact when used under controlled conditions. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and minimize environmental risks.

In conclusion, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2227730-52-9) is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.